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Compound of Interest

Compound Name: Sulfosuccinic acid

Cat. No.: B1199712

An In-depth Technical Guide to Sulfosuccinic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfosuccinic acid (CAS No. 5138-18-1) is a versatile organic compound characterized by the
presence of both carboxylic acid and sulfonic acid functional groups.[1][2] This unique structure
imparts valuable surfactant and chelating properties, making it a significant component in a
wide array of applications, including personal care products, emulsion polymerization, and as a
dispersing agent.[1] In the realm of drug development, its ability to enhance the solubility and
bioavailability of active pharmaceutical ingredients is of particular interest.[1] This guide
provides a comprehensive overview of sulfosuccinic acid, including its chemical identity,
safety data, experimental protocols, and relevant chemical pathways.

Chemical and Physical Properties

Sulfosuccinic acid is a viscous, colorless liquid that is soluble in water. Its key identifiers and
physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for Sulfosuccinic Acid
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Identifier Value

CAS Number 5138-18-1[1][2]

Molecular Formula C4HeO7S[1][2]

Molecular Weight 198.15 g/mol [2]

IUPAC Name 2-sulfobutanedioic acid[2]

InChl Key ULUAUXLGCMPNKK-UHFFFAOYSA-N[1]
Canonical SMILES C(C(C(=0)0)S(=0)(=0)0)C(=0)0[2]

Table 2: Physicochemical Data for Sulfosuccinic Acid

Property Value

Appearance Viscous colorless liquid
Density 1.438 g/mL at 25 °C
Refractive Index n20/D 1.449

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 4

LogP -1.66[1]

Safety Data Sheet Summary

Sulfosuccinic acid is a corrosive substance that requires careful handling. The following
tables summarize the key safety information.

Table 3: Hazard Identification and Classification
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Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion 1B

H314: Causes severe skin

burns and eye damage.[3][4]

Serious Eye Damage 1

H318: Causes serious eye

damage.[4]

Table 4: Precautionary Statements

Code Precautionary Statement
Do not breathe
P260 _
dust/fume/gas/mist/vapors/spray.[4]
P264 Wash skin thoroughly after handling.[4]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[4][5]
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[4]
IF ON SKIN (or hair): Remove/Take off
P303+P361+P353 immediately all contaminated clothing. Rinse
skin with water/shower.[4]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5]
Immediately call a POISON CENTER or
P310

doctor/physician.[4][5]

Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Move person into fresh air. If not breathing, give

Inhalation o o o

artificial respiration. Consult a physician.

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Consult a

physician.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[5]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Experimental Protocols
Synthesis of Sulfosuccinic Acid

Several methods for the synthesis of sulfosuccinic acid have been reported. A common
laboratory-scale approach involves the reaction of maleic anhydride with a sulfite source.

General Synthesis Pathway:

(Maleic Anhydride)

Sodium Bisulfite
(NaHSOs)

Sulfonation Sulfosuccinic AcioD
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Caption: General synthesis pathway for sulfosuccinic acid.

Crosslinking of Polyvinyl Alcohol (PVA) with
Sulfosuccinic Acid

This protocol describes the preparation of a polyvinyl alcohol hydrogel membrane crosslinked
with sulfosuccinic acid, a material with applications in areas such as filtration and controlled
release.

Materials:

Polyvinyl alcohol (PVA, Mw 89,000-98,000 g/mol , 99% hydrolyzed)

Sulfosuccinic acid (SSA, 70% w/v in aqueous solution)

Deionized water

Teflon molds

Procedure:

e Prepare a 10% (w/v) aqueous solution of polyvinyl alcohol by dissolving the required amount
of PVA in deionized water with stirring at 90°C until the solution is clear.

e Cool the PVA solution to room temperature.
o Calculate the desired molar percentage of sulfosuccinic acid relative to the PVA monomer.

o Slowly add the calculated amount of the 70% sulfosuccinic acid solution dropwise to the
PVA solution while stirring.

o Continue stirring the PVA-SSA solution at room temperature for 24 hours to ensure
homogeneity.

e Pour the resulting solution into Teflon molds.
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» Dry the solutions in the molds at ambient temperature for 48 hours.
e To induce crosslinking, heat the dried films in an oven at 110°C for 1 hour.

» After heating, allow the crosslinked membranes to cool to room temperature before removal

from the molds.

Experimental Workflow:

f Solution Preparation h

0 :
[Prepare 10% PVA SolutlorD (Prepare SSA SqutiorD

(90°C)

[Mix PVA and SSA Solutionsj

(Stir for 24h at RT)

(Cast Solution into Molds)

Dry at Ambient Temperature
(48h)

Heat Treatment
(110°C for 1h)

Crosslinked PVA-SSA Membrane

Click to download full resolution via product page
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Caption: Workflow for crosslinking PVA with sulfosuccinic acid.

HPLC Analysis of Sulfosuccinic Acid

This section outlines a general method for the analysis of sulfosuccinic acid using High-
Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

e Column: A mixed-mode column such as Newcrom BH is suitable for retaining sulfosuccinic
acid.[1]

» Mobile Phase: An isocratic mobile phase consisting of a mixture of water, acetonitrile
(MeCN), and a sulfuric acid buffer is effective.[1]

e Detection: UV detection at 200 nm can be used.[1]
o Flow Rate: A typical flow rate is 0.5 mL/min.[1]

Analytical Workflow:

) HPLC System Mixed-Mode Column l »| UV Detector Data Acquisition
RPN PIEREEN [(Pump, Injector) [(e.g., Newcrom BH) (200 nm) and Analysis

Click to download full resolution via product page

Caption: General workflow for HPLC analysis of sulfosuccinic acid.

Applications in Research and Drug Development

Sulfosuccinic acid and its derivatives are utilized in various capacities within the fields of
research and drug development:

e Drug Formulation: Due to its surfactant properties, sulfosuccinic acid can be used to
enhance the solubility and dissolution rate of poorly water-soluble drugs, thereby improving
their bioavailability.[1]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://www.benchchem.com/product/b1199712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Crosslinking Agent: As demonstrated in the experimental protocol, sulfosuccinic acid is an
effective crosslinking agent for polymers like polyvinyl alcohol, creating hydrogels and
membranes for applications in drug delivery and tissue engineering.

o Synthesis of Functional Polymers: The dual functionality of sulfosuccinic acid allows for its
incorporation into polymer backbones to introduce both hydrophilicity and ionic character,
which can be tailored for specific drug delivery systems.

Conclusion

Sulfosuccinic acid is a valuable and versatile chemical with a well-defined safety profile. Its
utility in synthesizing functional polymers and enhancing drug solubility makes it a compound of
significant interest to researchers and professionals in drug development. The provided
protocols and data serve as a foundational guide for the safe and effective use of
sulfosuccinic acid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Production Methods and Uses of Sulfosuccinic Acid - Alfa Chemistry [surface-coating.alfa-
chemistry.com]

e 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
o 3. researchgate.net [researchgate.net]

e 4. HPLC Separation of Sodium, Dioctyl Sulfosuccinic Acid, and Sulfosuccinic Acid | SIELC
Technologies [sielc.com]

e 5. HPLC Analysis of Sulfosuccinic Acid on a Primesep S Column | SIELC Technologies
[sielc.com]

¢ To cite this document: BenchChem. [sulfosuccinic acid CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1199712#sulfosuccinic-acid-cas-number-and-safety-
data-sheet]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-body
https://www.benchchem.com/product/b1199712?utm_src=pdf-custom-synthesis
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://surface-coating.alfa-chemistry.com/resources/production-methods-and-uses-of-sulfosuccinic-acid.html
https://eprints.whiterose.ac.uk/id/eprint/160332/1/JECE-D-18-01665_Manuscript.pdf
https://www.researchgate.net/figure/Scheme-of-the-crosslinking-reaction-between-polyvinyl-alcohol-PVA-and-sulfosuccinic_fig1_336977406
https://sielc.com/Application-HPLC-Separation-of-Sodium-Dioctyl-Sulfosuccinic-Acid-and-Sulfosuccinic-Acid
https://sielc.com/Application-HPLC-Separation-of-Sodium-Dioctyl-Sulfosuccinic-Acid-and-Sulfosuccinic-Acid
https://sielc.com/Application-HPLC-Analysis-of-Sulfosuccinic-Acid-on-a-Primesep-S-Column
https://sielc.com/Application-HPLC-Analysis-of-Sulfosuccinic-Acid-on-a-Primesep-S-Column
https://www.benchchem.com/product/b1199712#sulfosuccinic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1199712#sulfosuccinic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1199712#sulfosuccinic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1199712#sulfosuccinic-acid-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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